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Compound of Interest

Compound Name: 6-Bromo-2-tetralone

Cat. No.: B1270756 Get Quote

Essential Safety and Handling Guide for 6-
Bromo-2-tetralone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Bromo-2-tetralone (CAS No: 4133-35-1), a key intermediate in various research and

development applications. Adherence to these protocols is essential for ensuring laboratory

safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Bromo-2-tetralone is classified as a hazardous substance, causing skin irritation, serious

eye irritation, and potential respiratory irritation.[1][2][3] Appropriate personal protective

equipment is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 6-Bromo-2-tetralone
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Protection Type Recommended Equipment Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)

approved.[1][4]

Skin Protection

Chemical-impermeable gloves

(inspect before use) and

fire/flame resistant, impervious

clothing.

EU Directive 89/686/EEC and

EN 374 compliant gloves.

Respiratory Protection

A full-face respirator is

necessary if exposure limits

are exceeded or irritation is

experienced.

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for the safe handling of 6-Bromo-2-tetralone from

receipt to disposal, ensuring a controlled and safe laboratory environment.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure safety showers and eyewash stations are readily accessible.

Remove all sources of ignition from the handling area.

2. Donning Personal Protective Equipment (PPE):

Before handling, put on all required PPE as detailed in Table 1.

3. Handling the Compound:

Avoid the formation of dust.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.
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Prevent contact with skin and eyes.

Use spark-proof tools and explosion-proof equipment.

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store locked up.

For long-term storage, keep at -20°C for up to one month or -80°C for up to six months.

5. Emergency Procedures:

In case of skin contact: Immediately wash with plenty of water. If skin irritation occurs, get

medical help.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.

If inhaled: Remove the person to fresh air and keep comfortable for breathing. Get medical

help if you feel unwell.

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a doctor if you feel unwell.

Disposal Plan
Proper disposal of 6-Bromo-2-tetralone and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines for 6-Bromo-2-tetralone
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Waste Type Disposal Method

Unused/Surplus Material

Dispose of contents/container to an appropriate

treatment and disposal facility in accordance

with applicable laws and regulations. Contact a

licensed professional waste disposal service.

Contaminated PPE Dispose of as unused product.

Empty Containers

Keep product and empty container away from

heat and sources of ignition. Dispose of in the

same manner as the chemical.

Experimental Workflow Diagram
The following diagram illustrates the logical flow for the safe handling of 6-Bromo-2-tetralone
in a laboratory setting.
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Caption: Workflow for the safe handling of 6-Bromo-2-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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